Cas no 137870-76-9 (1-benzoyl-2-methylpyrrolidine-2-carboxylic acid)

• Product name: 1-benzoyl-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 137870-76-9
• MF: C₁₃H₁₅NO₃
• MW: 233.2631
• CID: 901985
• PubChem ID: 20041318

1-benzoyl-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Proline, 1-benzoyl-2-methyl-
• 1-benzoyl-2-methylpyrrolidine-2-carboxylic acid

• Inchi： InChI=1S/C13H15NO3/c1-13(12(16)17)8-5-9-14(13)11(15)10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3,(H,16,17)
• InChI Key： KBBGVLJOPVWVFH-UHFFFAOYSA-N
• SMILES： CC1(CCCN1C(=O)c2ccccc2)C(=O)O

Computed Properties

• Exact Mass: 233.10525
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 420.6±38.0 °C at 760 mmHg
• Flash Point: 208.2±26.8 °C
• PSA: 57.61
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-benzoyl-2-methylpyrrolidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives